Cas no 1858256-16-2 (6-Chloro-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)

• Product Name: 6-Chloro-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
• CAS No: 1858256-16-2
• MF: C₁₆H₁₄ClNO₅S
• MW: 367.804062366486
• MDL: MFCD28954567
• CID: 4709263
• Update Time: 2025-11-06

6-Chloro-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-[(4-methylphenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
• 2H-1,4-benzoxazine-2-carboxylic acid, 6-chloro-3,4-dihydro-4-[(4-methylphenyl)sulfonyl]-
• 6-Chloro-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid

• MDL： MFCD28954567
• Inchi： 1S/C16H14ClNO5S/c1-10-2-5-12(6-3-10)24(21,22)18-9-15(16(19)20)23-14-7-4-11(17)8-13(14)18/h2-8,15H,9H2,1H3,(H,19,20)
• InChI Key： RGMOHJSNWVEDIY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(CC(C(=O)O)O2)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 570
• Topological Polar Surface Area: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 6-Chloro-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid

Introduction to 6-Chloro-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid (CAS No. 1858256-16-2)

6-Chloro-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid (CAS No. 1858256-16-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the chloro substituent and the sulfonyl group, contribute to its distinct chemical and biological properties.

The chloro substituent on the benzoxazine ring enhances the compound's lipophilicity, which can improve its ability to cross cell membranes and reach its target sites. The sulfonyl group, on the other hand, introduces polarity and can influence the compound's solubility and reactivity. These characteristics make 6-Chloro-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid a promising candidate for various pharmaceutical applications.

Recent studies have explored the potential of this compound in several therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that 6-Chloro-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, this compound has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that 6-Chloro-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

The pharmacokinetic profile of 6-Chloro-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid has also been studied extensively. In animal models, it has shown good oral bioavailability and a favorable distribution profile. These properties are crucial for ensuring that the compound reaches its intended target sites in sufficient concentrations to exert its therapeutic effects.

To further understand the potential clinical applications of this compound, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of 6-Chloro-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid in patients with inflammatory diseases and cancer. Preliminary results from these trials have been promising, with no major adverse effects reported.

The synthesis of 6-Chloro-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid involves a multi-step process that includes the formation of the benzoxazine ring and subsequent functionalization with the chloro and sulfonyl groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

In conclusion, 6-Chloro-4-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid (CAS No. 1858256-16-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation in both preclinical and clinical settings. As research continues to advance, it is likely that this compound will play a significant role in the development of new treatments for various diseases.